Cas no 13153-62-3 (9H-Purine, 9-b-D-arabinofuranosyl-6-(methylthio)-)

9H-Purine, 9-b-D-arabinofuranosyl-6-(methylthio)- structure
13153-62-3 structure
Product Name:9H-Purine, 9-b-D-arabinofuranosyl-6-(methylthio)-
CAS No:13153-62-3
MF:C11H14N4O4S
MW:298.318260669708
CID:205760
PubChem ID:237358
Update Time:2025-04-19

9H-Purine, 9-b-D-arabinofuranosyl-6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine, 9-b-D-arabinofuranosyl-6-(methylthio)-
    • 2-(hydroxymethyl)-5-(6-methylsulfanylpurin-9-yl)oxolane-3,4-diol
    • 6-Methylmercaptopurinribosid
    • 9-(2-Hydroxyethoxymethyl)-6-methylthiopurin
    • Nsc408753
    • SCHEMBL7134319
    • 9H-Purine, dihydrate
    • NSC 40774
    • 6-Methylthioinosine
    • 15397-51-0
    • NSC-40774
    • 13153-62-3
    • SCHEMBL19488384
    • NSC40774
    • SR-01000883745-1
    • NCI-C04784
    • Purine-6-thiol, 6-methyl-9-ribofuranosyl-
    • NSC-408753
    • DTXSID30859341
    • NCGC00096121-01
    • 6-(Methylsulfanyl)-9-pentofuranosyl-9H-purine
    • NSC49555
    • SR-01000883745
    • 9H-Purine, 6-(methylthio)-9.beta.-D-ribofuranosyl-
    • FT-0631985
    • NCGC00096121-02
    • NSC-110341
    • NS00004404
    • WLN: T56 BN DN FN HNJ ISH I1 D-BT5OTJ CQ DQ E1Q
    • CHEMBL27494
    • NSC-49555
    • Inosine, 6-(methylthio)-
    • NSC95103
    • WLN: T56 BN DN FN HNJ IS1 D- BT5OTJ CQ DQ E1Q
    • NSC110341
    • Oprea1_544049
    • SQ 21977
    • NSC-95103
    • Inchi: 1S/C11H14N4O4S/c1-20-10-6-9(12-3-13-10)15(4-14-6)11-8(18)7(17)5(2-16)19-11/h3-5,7-8,11,16-18H,2H2,1H3
    • InChI Key: ZDRFDHHANOYUTE-UHFFFAOYSA-N
    • SMILES: S(C)C1C2=C(N=CN=1)N(C=N2)C1C(C(C(CO)O1)O)O

Computed Properties

  • Exact Mass: 298.07372
  • Monoisotopic Mass: 298.07357611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 139Ų

Experimental Properties

  • PSA: 113.52
  • LogP: -0.84030
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.